2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide

• Molecular Formula: C20H25BrN2O3S
• Molecular Weight: 453.4 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]-N-tert-butylacetamide
• InChI: InChI=1S/C20H25BrN2O3S/c1-15-5-7-16(8-6-15)13-23(14-19(24)22-20(2,3)4)27(25,26)18-11-9-17(21)10-12-18/h5-12H,13-14H2,1-4H3,(H,22,24)
• InChI Key: FUYVHWKENUFXCH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(CC(=O)NC(C)(C)C)S(=O)(=O)C2=CC=C(C=C2)Br

Description

2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide, also known as BSA-NB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide exerts its anti-inflammatory and anti-cancer effects through the inhibition of COX-2 activity. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response and the development of cancer. This compound binds to the active site of COX-2, preventing it from catalyzing the conversion of arachidonic acid into prostaglandins. This inhibition leads to a reduction in inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. It has been found to reduce the production of prostaglandins, cytokines, and chemokines, which are involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This induction of apoptosis leads to a reduction in the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide in lab experiments is its specificity towards COX-2. It has been found to selectively inhibit COX-2 activity without affecting the activity of COX-1, which is involved in the production of prostaglandins that protect the stomach lining. This specificity makes this compound a potential candidate for the development of new drugs that target COX-2 without causing gastrointestinal side effects.
One of the limitations of using this compound in lab experiments is its low solubility in water. This low solubility can make it difficult to dissolve this compound in aqueous solutions, which can affect its bioavailability and efficacy. Various solubilization techniques such as the use of cosolvents and surfactants can be employed to improve the solubility of this compound.

Future Directions

For the research and development of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide include the development of new drugs that target COX-2, the modification of this compound to improve its solubility and bioavailability, and further studies to investigate its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide involves several steps, including the reaction of 4-bromobenzenesulfonyl chloride with 4-methylbenzylamine to form an intermediate product. This intermediate product is then reacted with tert-butyl acetoacetate to obtain the final product, this compound. The purity and yield of the final product can be improved through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(tert-butyl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. This compound has been shown to inhibit the activity of the enzyme COX-2, which is responsible for the production of prostaglandins that cause inflammation. This inhibition leads to a reduction in inflammation, making this compound a potential treatment for various inflammatory diseases such as arthritis.